Cas no 2411263-69-7 (2-Chloro-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)propanamide)

• Product Name: 2-Chloro-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)propanamide
• CAS No: 2411263-69-7
• MF: C₁₀H₁₄ClN₃O
• MW: 227.690660953522
• CID: 6016026
• PubChem ID: 146102338
• Update Time: 2025-06-15

2-Chloro-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• Z3668782239
• 2411263-69-7
• 2-Chloro-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)propanamide
• EN300-7560419
• 2-chloro-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}propanamide

• Inchi： 1S/C10H14ClN3O/c1-7(11)10(15)13-8-3-5-14-9(6-8)2-4-12-14/h2,4,7-8H,3,5-6H2,1H3,(H,13,15)
• InChI Key： GDLRPGVEUOHZBZ-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1CC2=CC=NN2CC1)=O

Computed Properties

• Exact Mass: 227.0825398g/mol
• Monoisotopic Mass: 227.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.9Ų

Additional information on 2-Chloro-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)propanamide

Comprehensive Overview of 2-Chloro-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)propanamide (CAS No. 2411263-69-7)

2-Chloro-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)propanamide, with the CAS number 2411263-69-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazolo-pyridine derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the chloro-propanamide moiety and the tetrahydropyrazolo[1,5-a]pyridine core, make it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 2-Chloro-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)propanamide has surged due to their potential in addressing unmet medical needs. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeted therapy development. The compound's CAS No. 2411263-69-7 frequently appears in patent literature and scientific databases, indicating its relevance in cutting-edge research.

The synthesis of 2-Chloro-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)propanamide typically involves multi-step organic reactions, with careful attention to the introduction of the chloro substituent and the formation of the amide bond. Analytical characterization techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis are essential for verifying the compound's structure and quality. These analytical methods are crucial for researchers who search for "how to characterize pyrazolo-pyridine derivatives" or "analytical methods for heterocyclic amides".

From a pharmaceutical perspective, the pyrazolo[1,5-a]pyridine scaffold present in this compound has shown remarkable potential in various therapeutic areas. Recent publications have highlighted similar structures as potential candidates for neurodegenerative disease treatments and metabolic disorder interventions. This aligns with growing public interest in "new treatments for Alzheimer's" and "diabetes drug development", making CAS 2411263-69-7 particularly relevant to current healthcare discussions.

The physicochemical properties of 2-Chloro-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)propanamide contribute to its research utility. Its moderate lipophilicity, as suggested by computational predictions, may offer favorable drug-like properties, a topic frequently searched by medicinal chemists. The presence of both hydrogen bond acceptors and donors in its structure makes it an interesting subject for studies on "molecular interactions in drug design" and "bioavailability optimization".

In the agrochemical sector, compounds featuring the pyrazolo-pyridine core have demonstrated potential as plant growth regulators or pest control agents. While specific applications of CAS 2411263-69-7 in agriculture are still under investigation, its structural similarity to known bioactive molecules suggests possible utility in developing more sustainable crop protection solutions. This connects to trending searches about "eco-friendly pesticides" and "next-generation agrochemicals".

Safety and handling considerations for 2-Chloro-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)propanamide follow standard laboratory protocols for organic compounds. Researchers often search for "proper handling of chloro-substituted amides" and "storage conditions for heterocyclic compounds", emphasizing the importance of including such practical information in compound profiles. While not classified as hazardous under standard regulations, appropriate precautions should always be taken when working with any chemical substance.

The commercial availability of CAS 2411263-69-7 through specialty chemical suppliers has facilitated its adoption in various research programs. Its price and purity specifications are common search queries among procurement specialists looking for "high purity pyrazolo-pyridine derivatives" or "bulk quantities of research chemicals". The compound's growing presence in scientific literature suggests increasing demand across multiple research domains.

Future research directions for 2-Chloro-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)propanamide may include detailed pharmacological profiling, structure-activity relationship studies, and formulation development. These potential applications resonate with current scientific interests in "precision medicine" and "structure-based drug design". As the scientific community continues to explore novel heterocyclic systems, compounds like this will likely remain at the forefront of innovative therapeutic development.

In conclusion, 2-Chloro-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)propanamide (CAS No. 2411263-69-7) represents an important addition to the toolkit of medicinal chemists and researchers. Its unique structural features and potential biological activities make it a compound worth watching in the coming years, particularly as interest grows in targeted molecular therapies and sustainable agrochemical solutions. The continued investigation of this and related compounds will undoubtedly contribute valuable insights to multiple scientific disciplines.